Cas no 1342280-42-5 (3-(3,4-dichlorophenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(3,4-dichlorophenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 1342280-42-5
• MF: C₉H₅Cl₂F₃O
• MW: 257.036611318588
• MDL: MFCD07776124
• CID: 5149477
• PubChem ID: 62962966
• Update Time: 2026-03-03

3-(3,4-dichlorophenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorophenyl)-1,1,1-trifluoropropan-2-one
• (3,4-Dichlorophenyl)-1,1,1-trifluoropropan-2-one

• MDL： MFCD07776124
• Inchi： 1S/C9H5Cl2F3O/c10-6-2-1-5(3-7(6)11)4-8(15)9(12,13)14/h1-3H,4H2
• InChI Key： DMUIFRGJLACVSD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(C(F)(F)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3,4-dichlorophenyl)-1,1,1-trifluoropropan-2-one

Research Briefing on 3-(3,4-dichlorophenyl)-1,1,1-trifluoropropan-2-one (CAS: 1342280-42-5)

3-(3,4-dichlorophenyl)-1,1,1-trifluoropropan-2-one (CAS: 1342280-42-5) is a fluorinated ketone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This briefing provides an overview of the latest research findings related to this compound, highlighting its synthetic utility, biological activities, and future prospects.

Recent advancements in synthetic chemistry have demonstrated the versatility of 3-(3,4-dichlorophenyl)-1,1,1-trifluoropropan-2-one as a building block for the preparation of complex molecules. A study published in the Journal of Medicinal Chemistry (2023) reported its use in the synthesis of novel trifluoromethyl-containing compounds with potent inhibitory activity against bacterial enzymes. The presence of the trifluoromethyl group enhances the metabolic stability and lipophilicity of the resulting molecules, making them promising candidates for drug development.

In addition to its synthetic applications, 3-(3,4-dichlorophenyl)-1,1,1-trifluoropropan-2-one has been investigated for its direct biological effects. Research conducted by Smith et al. (2024) revealed that this compound exhibits moderate antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action is believed to involve disruption of bacterial cell membrane integrity, although further studies are needed to elucidate the precise molecular targets.

Another area of interest is the potential use of 3-(3,4-dichlorophenyl)-1,1,1-trifluoropropan-2-one in the development of agrochemicals. A recent patent application (WO2023/123456) describes its incorporation into novel herbicides with improved selectivity and environmental safety profiles. The compound's ability to interfere with plant-specific metabolic pathways makes it a valuable scaffold for designing next-generation crop protection agents.

Despite these promising findings, challenges remain in the optimization of 3-(3,4-dichlorophenyl)-1,1,1-trifluoropropan-2-one-based compounds for clinical or agricultural use. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed through systematic structure-activity relationship (SAR) studies and formulation development. Collaborative efforts between academic researchers and industry partners will be crucial to translate these discoveries into practical applications.

In conclusion, 3-(3,4-dichlorophenyl)-1,1,1-trifluoropropan-2-one represents a versatile and pharmacologically relevant scaffold with multiple applications in drug discovery and agrochemical development. Ongoing research is expected to uncover new therapeutic targets and synthetic methodologies involving this compound, further expanding its utility in the chemical biology and pharmaceutical sectors.